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Compound of Interest

Compound Name: Allyl butyrate

Cat. No.: B1265518 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Allyl butyrate (also known as allyl butanoate) is an organic ester recognized for its fruity

aroma, reminiscent of pineapple and apricot.[1][2] It is widely used as a flavoring agent in the

food and beverage industry and as a fragrance component in cosmetics.[3][4] In the analytical

sciences, particularly in quality control and research, allyl butyrate serves as a valuable

reference standard for chromatographic techniques. Its defined physicochemical properties and

characteristic volatility make it suitable for method development, system suitability testing, and

quantification of volatile and semi-volatile compounds. This document provides detailed

protocols and data for using allyl butyrate as an analytical standard, primarily focusing on gas

chromatography (GC).

Physicochemical Properties and Specifications
An analytical standard must have well-characterized physical and chemical properties. Allyl
butyrate reference standards are available from various suppliers, often meeting specifications

set by bodies like the United States Pharmacopeia (USP).[5]

Table 1: Physicochemical Properties of Allyl Butyrate
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Property Value Reference(s)

Chemical Formula C₇H₁₂O₂ [2]

Molecular Weight 128.17 g/mol [3]

CAS Number 2051-78-7 [1]

Appearance Liquid [3]

Density 0.902 g/mL at 25 °C [1][2]

Boiling Point 142-143 °C at 760 mmHg [3]

Refractive Index n20/D 1.414 [1]

Purity (Typical) ≥98% [1]

Solubility
Insoluble in water; Soluble in

ethanol and oils
[3]

Standard Preparation and Handling
Proper preparation and handling of analytical standards are critical for generating accurate and

reproducible results.

Storage and Stability
Storage: Allyl butyrate standard should be stored at 2-8°C in a tightly sealed container to

prevent evaporation. It is classified as a flammable liquid and should be kept away from

ignition sources.[1][6]

Stability: The compound is stable under recommended storage conditions.[6] Long-term

exposure to light and air should be avoided to prevent degradation.

Protocol 1: Preparation of Stock and Working Standards
This protocol describes the preparation of a primary stock solution and a series of working

standards for creating a calibration curve.

Materials:
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Allyl Butyrate (USP Reference Standard or equivalent, ≥98% purity)

Methanol or Ethanol (GC grade or higher)

Class A volumetric flasks (10 mL, 50 mL, 100 mL)

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Primary Stock Solution (e.g., 1000 µg/mL): a. Accurately weigh approximately 10.0 mg of

allyl butyrate standard into a 10 mL volumetric flask. b. Record the exact weight. c. Dissolve

the standard in a small amount of GC-grade methanol and sonicate for 2 minutes to ensure

complete dissolution. d. Bring the flask to volume with methanol. e. Calculate the exact

concentration of the stock solution based on the recorded weight.

Working Standard Solutions: a. Prepare a series of working standards by performing serial

dilutions of the primary stock solution. b. For example, to prepare a 100 µg/mL standard,

transfer 10 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask and dilute to

volume with methanol. c. Subsequent dilutions can be made to generate a calibration curve

covering the desired concentration range (e.g., 1, 5, 10, 25, 50 µg/mL).

Analytical Method: Gas Chromatography (GC)
GC is the most common technique for the analysis of volatile compounds like allyl butyrate.[7]

A Flame Ionization Detector (FID) is typically used for quantification due to its high sensitivity

and wide linear range for hydrocarbons.

Protocol 2: Quantitative Analysis by GC-FID
This protocol provides a general method for the quantification of allyl butyrate. Instrument

parameters should be optimized for the specific equipment and column used.

Table 2: Typical GC-FID Instrumental Parameters
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Parameter Recommended Setting

Instrument Gas Chromatograph with FID

Column

DB-WAX, SupelcoWAX, or similar polar column

(e.g., 30 m x 0.25 mm ID, 0.25 µm film

thickness)

Carrier Gas
Helium or Nitrogen, at a constant flow rate (e.g.,

1 mL/min)

Injector Temperature 250 °C

Injection Volume 1 µL

Injection Mode
Split (e.g., 50:1 ratio) or Splitless, depending on

concentration

Oven Program

- Initial Temp: 60 °C, hold for 2 min- Ramp: 10

°C/min to 220 °C- Final Hold: Hold at 220 °C for

5 min

Detector Flame Ionization Detector (FID)

Detector Temperature 280 °C

Makeup Gas Nitrogen

Method Validation and Performance
Method validation ensures that the analytical procedure is suitable for its intended purpose.

The following table summarizes typical performance data for the GC-FID analysis of allyl
butyrate.

Table 3: Summary of Typical Method Validation Data
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Parameter Typical Result Description

Linearity (R²) > 0.998

The coefficient of

determination for a calibration

curve from 1-100 µg/mL.[8]

Limit of Detection (LOD) 0.1 - 0.5 µg/mL

The lowest concentration of

analyte that can be reliably

detected.

Limit of Quantification (LOQ) 0.5 - 1.5 µg/mL

The lowest concentration of

analyte that can be

quantitatively determined with

acceptable precision and

accuracy.

Precision (%RSD) < 5%

The relative standard deviation

for repeated measurements of

a mid-range standard.[8]

Accuracy (% Recovery) 95 - 105%

The percentage of known

analyte amount recovered from

a spiked sample matrix.

Note: These values are representative and should be established for each specific method and

instrument.[9]

Diagrams and Workflows
Logical Hierarchy of Analytical Standards
The diagram below illustrates the relationship between different levels of analytical standards,

from a certified reference material to the final calibration points used for analysis.
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Caption: Hierarchy of analytical standard preparation.

Experimental Workflow for GC Analysis
This workflow outlines the major steps involved from sample preparation to final data reporting

when using allyl butyrate as a standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

